Cas no 2549019-55-6 (2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 2549019-55-6
• MF: C₂₁H₂₈N₆O
• MW: 380.486623764038
• CID: 5312376
• PubChem ID: 154830123
• Update Time: 2025-10-30

2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6619-5669
• 2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• AKOS040709627
• 2549019-55-6
• 2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C21H28N6O/c1-18-7-8-22-21(23-18)27-11-9-24(10-12-27)17-20(28)26-15-13-25(14-16-26)19-5-3-2-4-6-19/h2-8H,9-17H2,1H3
• InChI Key： VNTGDVLZYSYQAV-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2N=CC=C(C)N=2)CC1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 380.23245954g/mol
• Monoisotopic Mass: 380.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to 2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 2549019-55-6)

2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 2549019-55-6, this molecule represents a sophisticated blend of structural features that make it a promising candidate for further exploration in medicinal chemistry. The compound’s unique structural framework, incorporating both piperazine and phenylpiperazine moieties, alongside a 4-methylpyrimidine substituent, positions it as a versatile scaffold for developing novel therapeutic agents.

The chemical structure of this compound is characterized by its dual piperazine rings, which are known for their ability to interact with a wide range of biological targets. Specifically, the presence of a 4-methylpyrimidine group enhances its potential bioactivity by introducing a hydrogen bond acceptor site, which can be crucial for binding to specific enzymes or receptors. This structural motif is particularly relevant in the context of central nervous system (CNS) disorders, where piperazine derivatives have been extensively studied for their pharmacological properties.

Recent advancements in drug discovery have highlighted the importance of multi-target interactions in the development of effective therapeutics. The compound 2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one exemplifies this approach by integrating multiple pharmacophoric elements into a single molecular entity. This design not only increases the likelihood of achieving potent and selective activity but also reduces the complexity associated with polypharmacology. The dual piperazine system, in particular, suggests potential interactions with neurotransmitter receptors such as serotonin (5-HT), dopamine (DA), and norepinephrine (NE) transporters, which are critical in the treatment of conditions like depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

In the realm of medicinal chemistry, the synthesis and optimization of such compounds require precise control over reaction conditions and stereochemistry. The synthetic pathways employed to produce CAS No. 2549019-55-6 must ensure high yield and purity to facilitate downstream biological evaluation. Techniques such as multi-step organic synthesis, including nucleophilic substitution reactions and condensation processes, are often employed to construct the desired framework. Additionally, purification methods like column chromatography or recrystallization play a pivotal role in isolating the target compound in its crystalline form.

The biological activity of 2-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one has been preliminarily assessed through in vitro assays targeting various pharmacological receptors. Preliminary data indicate that the compound exhibits moderate affinity for serotonin reuptake inhibitors (SSRIs), suggesting potential therapeutic utility in mood disorders. Furthermore, its interaction with dopamine receptors may contribute to its efficacy in managing symptoms associated with dopaminergic deficits. These findings align with ongoing research aimed at identifying novel psychoactive compounds that can modulate neurotransmitter systems without excessive side effects.

One of the most compelling aspects of this compound is its potential for structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how CAS No. 2549019-55-6 interacts with biological targets at an atomic level. This approach allows for the rational modification of the molecular structure to enhance potency, selectivity, and pharmacokinetic properties. For instance, optimizing the spatial arrangement of functional groups can improve binding affinity while minimizing off-target effects—a critical consideration in modern drug development.

The pharmacokinetic profile of 2-[4-(4-Methylpyrimidin-2-y)piperazin - 1 - yl ] - 1 - ( 4 - phen ylpiperazin - 1 - yl ) eth an - 1 - one is another key factor that influences its clinical potential. Studies on related piperazine derivatives have shown that these compounds often exhibit moderate solubility and bioavailability, which are essential for therapeutic efficacy. However, achieving optimal pharmacokinetic parameters may require further modifications to improve metabolic stability and reduce renal clearance. Advanced techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) are instrumental in characterizing these properties.

Recent publications have highlighted the growing interest in neurokinin receptor modulation, particularly in conditions like chronic pain and inflammatory diseases. The structural features of CAS No. 2549019 - 55 - 6, including its piperazine-based core, make it a candidate for interacting with neurokinin receptors such as NK₁ and NK₂. These receptors are involved in pain signaling pathways and have been implicated in various pathological conditions. By targeting these receptors selectively, compounds like this could offer new therapeutic strategies beyond traditional analgesics.

The development of new chemical entities (NCEs) is an iterative process that involves continuous refinement based on both preclinical and clinical data. The initial findings with 2-[4-(4-Methylpyrimidin - 2 - yl ) piperazin - 1 - yl ] - 1 - ( 4 - phen ylpiperazin - 1 - yl ) eth an - 1 - one serve as a foundation for further investigation into its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate these findings into tangible clinical benefits.

In conclusion,CAS No .2549019 –55–6 represents a promising scaffold for developing novel therapeutics with applications spanning multiple disease areas . Its unique structural composition , characterized by dual piperazine rings and a methylpyrimidine substituent , positions it as an attractive candidate for further exploration . As research progresses , additional insights into its biological activity , pharmacokinetic properties , and potential clinical utility will continue to emerge , paving the way for innovative treatments .